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Performance & Characteristics Comparison

The table below summarizes the core properties and quantitative performance data for IRDye 700DX and

IRDye 680LT.

Feature IRDye 700DX IRDye 680LT

Excitation Maximum 689 nm [1] 676 nm [2]

Emission Maximum 699 nm [1] 693 nm [2]

Extinction Coefficient 170,000 M⁻¹cm⁻¹ (in water) [3] Information not supplied in search
results

Molecular Weight ~1400 g/mol (conjugate, est.) [4] 1402 g/mol (conjugate) [4]

Signal Linearity (R² in
blood)

0.9995 ± 0.0004 [5] 0.9998 ± 0.0002 [5]

Fluorescence Yield at 1
μM

103.68 ± 0.09 [5] 104.42 ± 0.05 [5]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://www.smolecule.com/products/s9106197?utm_src=pdf-interest
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/irdye_700dx
https://app.fluorofinder.com/dyes/1558-irdye-680lt-ex-max-676-nm-em-max-693-nm
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/irdye_700dx
https://app.fluorofinder.com/dyes/1558-irdye-680lt-ex-max-676-nm-em-max-693-nm
https://shop.licorbio.com/irdye-phosphoramidite/irdye-700-phosphoramidite/
https://www.licorbio.com/support/contents/reagents/irdye-secondary-antibodies/680lt/goat-anti-mouse-igg2a.html
https://www.licorbio.com/support/contents/reagents/irdye-secondary-antibodies/680lt/goat-anti-mouse-igg2a.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413473/
https://www.smolecule.com/products/s9106197?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Feature IRDye 700DX IRDye 680LT

Pharmacokinetic
Matching Error

10.25% ± 1.30% [5] 0.31% ± 0.37% [5]

Primary Application
Context

Targeted Photochemical
Internalization (PCI) [6]

Untargeted control in Paired-Agent
Imaging (PAI) [5]

Experimental Insights and Protocols

The performance data in the table comes from a rigorous study that directly compared the two dyes for a

specific application. Here is a breakdown of the key experimental findings and methodologies.

Application in Paired-Agent Imaging (PAI)

PAI is a methodology that co-administers a targeted imaging agent and an untargeted control agent to

improve tumor detection accuracy. The untargeted agent accounts for non-specific effects like tissue

permeability and blood flow, allowing for more accurate quantification of specific molecular targets [5].

In a study comparing three untargeted agents (IRDye 700DX, IRDye 680LT, and Methylene Blue) paired

with the targeted agent ABY-029 (an anti-EGFR affibody), IRDye 680LT was the top performer [5].

Key Experimental Data and Workflow

The superior performance of IRDye 680LT was evaluated through a series of critical experiments. The

workflow and key findings of this study are summarized in the diagram below.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9413473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413473/
https://www.sciencedirect.com/science/article/pii/S1572100024002047
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413473/
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9413473/
https://www.smolecule.com/products/s9106197?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Performance Metrics

Study Objective:
Identify optimal untargeted agent
for Paired-Agent Imaging (PAI)

In Vitro Plasma Protein Binding

Signal Linearity in Whole Blood

In Vivo PK Matching in
EGFR-Negative Tissue

In Vivo Diagnostic Accuracy

Signal Linearity (R²)
680LT: 0.9998 ± 0.0002
700DX: 0.9995 ± 0.0004

Fluorescence Yield at 1µM
680LT: 104.42 ± 0.05
700DX: 103.68 ± 0.09

PK Matching Error (%)
680LT: 0.31% ± 0.37%

700DX: 10.25% ± 1.30%

Conclusion: IRDye 680LT
is the preferred untargeted agent

Diagnostic AUC
PAI with 680LT: 0.978
Single Agent: 0.925

Click to download full resolution via product page

Plasma Protein Binding: The study used gel electrophoresis to assess non-specific binding to

Bovine Serum Albumin (BSA). All agents, including IRDye 700DX and 680LT, showed some degree
of BSA binding, which is a factor considered in PAI modeling [5].

Signal Linearity & Fluorescence Yield: Dyes were diluted in whole bovine blood, and fluorescence
was measured using an Odyssey CLx imager. IRDye 680LT showed near-perfect linearity and the

highest fluorescence intensity, indicating a more reliable and stronger signal in a complex, blood-like
environment [5].

Pharmacokinetic (PK) Matching: The dyes were co-injected with ABY-029 into mice, and
fluorescence in muscle tissue (EGFR-negative) was monitored. The near-perfect PK match of IRDye
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680LT to the targeted agent minimizes errors in the subsequent calculation of receptor concentration

[5].
Diagnostic Accuracy: In mouse models of head and neck cancer, PAI using ABY-029 and IRDye

680LT significantly outperformed conventional single-agent imaging, achieving a higher Area Under
the Curve (AUC) value in receiver-operating-characteristic analysis [5].

Key Selection Guide

Choose IRDye 680LT if your work involves Paired-Agent Imaging (PAI). Its excellent
pharmacokinetic match to targeted agents and superior signal properties in biological matrices make

it the ideal untargeted control, as proven in pre-clinical studies [5].
Consider IRDye 700DX for applications like Photochemical Internalization (PCI) or other roles as a

targeted therapeutic or diagnostic agent. Research demonstrates its effective use in targeted
polymer constructs for light-induced drug delivery [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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